1,3-dimethylbenzene-2-ide;iodozinc(1+)

Catalog No.
S3544499
CAS No.
282727-21-3
M.F
C8H9IZn
M. Wt
297.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
1,3-dimethylbenzene-2-ide;iodozinc(1+)

CAS Number

282727-21-3

Product Name

1,3-dimethylbenzene-2-ide;iodozinc(1+)

IUPAC Name

1,3-dimethylbenzene-2-ide;iodozinc(1+)

Molecular Formula

C8H9IZn

Molecular Weight

297.4 g/mol

InChI

InChI=1S/C8H9.HI.Zn/c1-7-4-3-5-8(2)6-7;;/h3-5H,1-2H3;1H;/q-1;;+2/p-1

InChI Key

ICFSRUQUABCSLN-UHFFFAOYSA-M

SMILES

CC1=[C-]C(=CC=C1)C.[Zn+]I

Canonical SMILES

CC1=[C-]C(=CC=C1)C.[Zn+]I

1,3-Dimethylbenzene-2-ide;iodozinc(1+) is a chemical compound that combines elements of organic chemistry and coordination chemistry. The compound features a dimethylbenzene moiety, which is a derivative of toluene, with two methyl groups positioned at the 1 and 3 positions on the benzene ring. The addition of the iodozinc(1+) component introduces a zinc ion coordinated with iodine, which plays a significant role in various

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  • Redox Reactions: The compound can undergo oxidation-reduction reactions, particularly involving the zinc ion, which can shift between different oxidation states

    The synthesis of 1,3-dimethylbenzene-2-ide;iodozinc(1+) can be achieved through several methods:

    • Direct Reaction: A common method involves reacting 1,3-dimethylbenzene with zinc iodide in a suitable solvent under controlled conditions to facilitate coordination.
    • Metalation: The compound can also be synthesized by metalating 1,3-dimethylbenzene using a zinc source followed by treatment with iodine.
    • Grignard Reaction: Utilizing a Grignard reagent derived from 1,3-dimethylbenzene can lead to the formation of an organozinc compound that can subsequently be iodinated

      The applications of 1,3-dimethylbenzene-2-ide;iodozinc(1+) span various fields:

      • Catalysis: It may serve as a catalyst in organic synthesis reactions due to the reactivity of the iodozinc component.
      • Material Science: This compound could be utilized in the development of new materials or coatings that require specific chemical properties.
      • Pharmaceuticals: Potential applications in drug development as a metal-based complex that might enhance bioavailability or target specific biological pathways.

    Interaction studies involving 1,3-dimethylbenzene-2-ide;iodozinc(1+) focus on its behavior in various environments:

    • Ligand Exchange Studies: Investigating how the iodozinc moiety interacts with different ligands can provide insights into its coordination chemistry.
    • Biological Interactions: Studies assessing how this compound interacts with biomolecules could reveal its potential therapeutic uses or toxicity profiles.

    Several compounds share structural or functional similarities with 1,3-dimethylbenzene-2-ide;iodozinc(1+). Here’s a comparison highlighting its uniqueness:

    Compound NameStructure TypeUnique Features
    TolueneAromatic HydrocarbonSimple structure without metal coordination
    Zinc IodideInorganic CompoundLacks organic component; primarily ionic
    1-Methyl-2-iodobenzeneAromatic IodideContains iodine but lacks zinc coordination
    DimethylzincOrganometallic CompoundContains zinc but lacks aromatic character

    The uniqueness of 1,3-dimethylbenzene-2-ide;iodozinc(1+) lies in its combination of an aromatic system with a metal coordination complex, offering potential for diverse chemical reactivity not present in simpler analogs.

    Dates

    Modify: 2023-08-19
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